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Compound of Interest

Compound Name:
5-(Ethoxycarbonyl)-2-

methoxyphenylboronic acid

Cat. No.: B1418395 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-(Ethoxycarbonyl)-2-
methoxyphenylboronic acid

Introduction: A Scientist's Perspective on Boronic
Acid Safety
In modern drug discovery and organic synthesis, arylboronic acids are indispensable building

blocks, primarily celebrated for their versatility in palladium-catalyzed cross-coupling reactions

like the Suzuki-Miyaura coupling.[1] 5-(Ethoxycarbonyl)-2-methoxyphenylboronic acid, with

its specific substitution pattern, offers a unique scaffold for constructing complex molecular

architectures. However, as experienced researchers know, chemical utility and potential

hazards are two sides of the same coin. A thorough understanding of a reagent's safety profile

is not a procedural formality but the foundation of sound scientific practice, ensuring both

personal safety and the integrity of experimental outcomes.

This guide moves beyond a simple recitation of standard Safety Data Sheet (SDS) information.

It is designed to provide drug development professionals and researchers with a deeper, field-

proven understanding of the "why" behind the safety protocols for 5-(Ethoxycarbonyl)-2-
methoxyphenylboronic acid. We will delve into its specific hazards, the rationale for handling

procedures, and the appropriate response to unforeseen events, grounding every

recommendation in authoritative data.
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Compound Identification and Physicochemical
Profile
Correctly identifying the compound and understanding its basic physical properties are the first

steps in any risk assessment.

Property Value Source

Chemical Name
5-(Ethoxycarbonyl)-2-

methoxyphenylboronic acid
[2][3]

Synonyms

Ethyl 3-borono-4-

methoxybenzoate, (5-

ethoxycarbonyl-2-

methoxyphenyl)boronic acid

[3]

CAS Number 957062-53-2 [3]

Molecular Formula C₁₀H₁₃BO₅ [2][3]

Molecular Weight 224.02 g/mol [2][3]

Physical Form Solid [2][3]

Storage Class 11 - Combustible Solids [2]

Hazard Identification and GHS Classification
While a specific, comprehensive SDS for this exact molecule is not publicly aggregated, a

reliable hazard profile can be constructed by analyzing data from structurally analogous

arylboronic acids, such as 2-methoxyphenylboronic acid and 4-methoxyphenylboronic acid.[4]

[5] The primary hazards are consistently identified as irritation to the skin, eyes, and respiratory

system.
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Hazard Class Hazard Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[5][6]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[5]

These classifications necessitate the use of the following GHS pictogram:

Caption: GHS Exclamation Mark Pictogram for Irritants.

Toxicological Profile: Beyond Irritation
The toxicological profile of boronic acids is a subject of ongoing research. While the boronic

acid functional group is generally considered to have low inherent toxicity, it is not entirely

benign.[1]

Acute Toxicity: Most boron-containing acids exhibit very low acute toxicity, with high doses

(>100 mg/kg) typically required to induce notable toxic effects in animal studies.[7] However,

improper use or significant exposure can still pose health hazards.[8]

Irritation: As established by data from analogous compounds, the primary and most

immediate health effect is irritation. Direct contact with the solid powder or its dust can cause

significant irritation to the skin and eyes.[4][5] Inhalation of dust can lead to irritation of the

nose, throat, and respiratory tract.[5]

Genotoxicity: It is crucial for drug development professionals to be aware that some boronic

acids and their derivatives have been found to be mutagenic in the Ames assay.[9] This is

thought to be caused by the generation of organic radicals via oxidation of the carbon-boron

bond.[1][9] While the genotoxic potential of 5-(Ethoxycarbonyl)-2-methoxyphenylboronic
acid has not been specifically reported, this class-wide finding warrants treating it with

appropriate caution to minimize exposure.
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Exposure Control and Personal Protection
Controlling exposure is paramount. The "Hierarchy of Controls" is a fundamental principle in

laboratory safety, prioritizing engineering and administrative controls over sole reliance on

Personal Protective Equipment (PPE).

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood, Ventilation)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Laboratory Safety.

Engineering Controls: Always handle this compound within a certified chemical fume hood.

[10] The fume hood provides critical exhaust ventilation to prevent inhalation of dust and

protects the user from accidental splashes. Ensure that eyewash stations and safety

showers are readily accessible and unobstructed.[11][12]
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Administrative Controls: Adhere strictly to Standard Operating Procedures (SOPs) for

handling chemical solids. Clearly label all containers. Do not work alone when handling

hazardous materials.

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. The minimum required PPE is detailed below.

PPE Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side-shields or

chemical splash goggles.

Protects against airborne dust

and accidental splashes

causing serious eye irritation.

[5][10]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact, which

can cause irritation.[5] Gloves

must be inspected before use

and removed properly to avoid

contamination.[5]

Body Protection A buttoned lab coat.

Protects skin and personal

clothing from contamination.

[10]

Respiratory

Not required if handled in a

fume hood. If a fume hood is

unavailable, a NIOSH-

approved respirator for

particulates is necessary.

Prevents inhalation of dust that

can cause respiratory tract

irritation.[5]

Safe Handling and Storage
Proper handling and storage practices are critical for maintaining the compound's integrity and

ensuring safety.

Handling:

Perform a pre-use risk assessment.
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Don personal protective equipment before handling.

Weigh and transfer the solid compound inside a chemical fume hood to contain dust.

Avoid creating dust. Use a spatula for transfers; do not pour the powder.

Wash hands thoroughly after handling, even if gloves were worn.[5][11]

Do not eat, drink, or smoke in the laboratory.

Storage:

Keep the container tightly closed to prevent moisture absorption, as boronic acids can be

hygroscopic.[11]

Store in a cool, dry, and well-ventilated area.[11][12]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[11]

Emergency Procedures
Pre-planning is essential for a safe and effective response to any laboratory emergency.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[4][13] Seek immediate medical attention.

[4]

Skin Contact: Promptly wash the affected area with soap and plenty of water.[4] Remove

all contaminated clothing. If skin irritation occurs or persists, seek medical attention.[6]

Inhalation: Move the affected person to fresh air immediately.[4] If breathing is difficult,

administer oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate

medical attention.
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Accidental Release (Spill): The response depends on the size of the spill. For a minor spill (a

few grams) inside a fume hood:

Minor Solid Spill Occurs

Alert colleagues in the immediate area.

Ensure appropriate PPE is worn.

Gently cover the spill with an
absorbent material (e.g., vermiculite)

to prevent dust generation.

Carefully sweep the material into a
suitable, labeled waste container.

Decontaminate the spill area with
soap and water.

Dispose of waste and contaminated
PPE as hazardous chemical waste.

Wash hands thoroughly.

Click to download full resolution via product page
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Caption: Workflow for Minor Solid Chemical Spill Response.

For a major spill, or any spill outside of a fume hood, evacuate the area immediately, alert

others, and contact your institution's Environmental Health & Safety (EH&S) department.[14]

Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[5]

However, boronic acids can undergo decomposition, particularly protodeboronation (loss of

the boronic acid group).[15]

Conditions to Avoid: Avoid generating dust, exposure to moist air or water, and excess heat.

[11]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[11][12]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

produce carbon monoxide (CO), carbon dioxide (CO₂), and oxides of boron.[11]

Disposal Considerations
All waste materials, including the spilled substance, contaminated absorbent materials, and

disposable PPE, must be disposed of as hazardous chemical waste.[4] Place materials in a

sealed, properly labeled container and follow all institutional, local, and national regulations for

chemical waste disposal. Do not dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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